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Compound of Interest

Compound Name: Butylmalonic acid

Cat. No.: B1203428

An In-depth Technical Guide to Butylmalonic Acid: Safety Data Sheet and Handling
Precautions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information and handling
procedures for Butylmalonic acid (CAS No. 534-59-8). Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Chemical Identification and Properties

A summary of the key identifiers and physicochemical properties of Butylmalonic acid is
presented below. This data is essential for its correct identification and for predicting its
behavior under various experimental conditions.

Table 1: Chemical Identification
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Identifier

Chemical Name

Value

Butylmalonic acid[1][2][3]

2-Butylmalonic acid, n-Butylmalonic acid, 1,1-

Synonyms _ o
Pentanedicarboxylic acid[1][2]

CAS Number 534-59-8[1][2][3]

EC Number 208-602-7[3][4]

Molecular Formula

C7H1204[1][2][3]

| Molecular Weight | 160.17 g/mol [2][3] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White crystalline powder/solid[1][3][5]
Melting Point 105 - 107 °C[3]

Boiling Point ~329 - 333 °C at 760 mmHg[3][5]

Water Solubility

438 g/L (at 25 °C)[1]

pKa

2.96 (at 5 °C)[1]

Density

1.197 g/cm3[5]

| Flash Point | 169.4 °C[5] |

Hazard Identification and Classification

Butylmalonic acid is classified as a hazardous substance according to the Globally

Harmonized System (GHS). Understanding these hazards is the first step in risk mitigation.

Table 3: GHS Hazard Classification
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Category Code Description

Signal Word - Warning[2][4][6]

Hazard Pictogram GHSO07 I (Exclamation Mark)[2][4]
Hazard Statements H315 Causes skin irritation[1][2][4][6]

Causes serious eye irritation[1]

[2]41(6]

H319

May cause respiratory
irritation[1][2][6]

H335

| PBT/VPVB Assessment | - | Not considered to be either persistent, bioaccumulative and toxic
(PBT), or very persistent and very bioaccumulative (vVPvB)[4] |

Toxicological Information

While comprehensive toxicological data is limited, the primary hazards are related to irritation.

Table 4: Summary of Toxicological Effects

Endpoint Result

Acute Toxicity No data available[3]

Skin Corrosion/Irritation Category 2: Causes skin irritation[1][2][4]
Serious Eye Damage/Irritation Category 2: Causes serious eye irritation[1][2][4]
Respiratory or Skin Sensitization No data available[3]

Germ Cell Mutagenicity No data available[3]

Carci it Not identified as a probable, possible or
arcinogenici
J Y confirmed human carcinogen by IARCJ3]

| Specific Target Organ Toxicity (Single Exposure) | Category 3: May cause respiratory
irritation[1][2][3] |
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Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure and maintain the chemical's
integrity. The following workflow outlines the essential steps for safe handling in a laboratory
setting.
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Caption: General workflow for safely handling Butylmalonic acid.
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed to prevent moisture absorption.[1][7]

Store locked up.[1][8]

Incompatible Materials: Strong oxidizing agents and strong acids.[7][9]

Exposure Controls and Personal Protection

Engineering controls and Personal Protective Equipment (PPE) are the primary defenses
against exposure.

Table 5: Exposure Controls and Personal Protective Equipment (PPE)

Control Type Specification

Use in a well-ventilated area, preferably
) ) with local exhaust ventilation (fume
Engineering Controls .
hood).[4][9] Eyewash stations and safety

showers must be readily accessible.[7][9]

Wear chemical safety goggles compliant with
Eye/Face Protection OSHA 29 CFR 1910.133 or European Standard
EN166.[4][9]

Wear appropriate protective gloves (e.g., nitrile)
Skin Protection and a lab coat or other protective clothing to

prevent skin contact.[4][9]

If dust is generated, use a NIOSH/MSHA or EN
Respiratory Protection 149 approved respirator, such as a type N95
dust mask.[9]

| General Hygiene | Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the
work area.[9] Contaminated clothing should be removed and washed before reuse.[1][4] |
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Emergency Procedures

In the event of an accidental release or exposure, a swift and correct response is vital.

Accidental Release Measures (Spills)

The appropriate response to a spill depends on its scale. The following protocol provides a

decision-making framework.

Spill Detected

Evacuate immediate area
Alert others

Assess spill size

Small & Controllable

arge or Uncontrolled

Don appropriate PPE Evacuate laboratory
(Gloves, Goggles, Respirator) Restrict access

Sweep up solid material

Avoid creating dust Notify Safety Officer / Emergency Response

Place in a sealed container
for hazardous waste disposal

Clean spill area
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Caption: Emergency response protocol for a Butylmalonic acid spill.
Key Spill Response Steps:
o Personal Precautions: Wear suitable protective equipment.[4]
e Environmental Precautions: Prevent the product from entering drains.[4][6]

o Containment: Pick up and arrange disposal without creating dust. Sweep up and shovel into
a suitable, closed container.[4][6]

First Aid Measures

Immediate first aid can significantly reduce the severity of injury from exposure.

Skin Eyes Inhaled Swallowed

Skin Contact EYElColtac!
Remove contaminated clothing.

Wash skin with plenty of soap and water.
If irritation occurs, seek medical advice.

Inhalation Ingestion

Rinse cautiously with water for at least 15 mins.
Remove contact lenses, if present/easy.
Continue rinsing.

If irritation persists, seek medical advice.

Move person to fresh air. Rinse mouth with water.
Keep comfortable for breathing. Do NOT induce vomiting.
If feeling unwell, seek medical advice.| Seek immediate medical advice.

Click to download full resolution via product page
Caption: First aid measures for different routes of exposure.

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.[3]

[6]

Firefighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[4][6]

e Special Hazards: Combustion may produce carbon oxides (CO, COz2).[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][6]

Disposal Considerations

Disposal of Butylmalonic acid and its containers must be done in accordance with local,
regional, and national hazardous waste regulations.[4][9] Do not allow the product to be
released into the environment or enter drains.[3][9] Chemical waste generators are responsible
for determining the correct waste classification and disposal methods.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [guidechem.com]

. Butylmalonic acid | C7TH1204 | CID 10801 - PubChem [pubchem.ncbi.nim.nih.gov]
. Butylmalonic acid - Safety Data Sheet [chemicalbook.com]

. tcichemicals.com [tcichemicals.com]

. alfa-chemistry.com [alfa-chemistry.com]

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

°
[00] ~ » ol EEN w N =

. XiXisys | GHS 11 (Rev.11) SDS Word % CAS: 534-59-8 Name: Butylmalonic acid
[xixisys.com]

* 9. media.laballey.com [media.laballey.com]

« To cite this document: BenchChem. [Butylmalonic acid safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.tcichemicals.com/BE/en/sds/B4414_EU_6N.pdf
https://www.chemicalbook.com/msds/butylmalonic-acid.pdf
https://www.chemicalbook.com/msds/butylmalonic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/B4414_EU_6N.pdf
https://www.chemicalbook.com/msds/butylmalonic-acid.pdf
https://www.benchchem.com/product/b1203428?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B4414_EU_6N.pdf
https://media.laballey.com/docbuilder/malonic-acid-practical-grade-safety-data-sheet-6691a08493d13.pdf
https://www.chemicalbook.com/msds/butylmalonic-acid.htm
https://media.laballey.com/docbuilder/malonic-acid-practical-grade-safety-data-sheet-6691a08493d13.pdf
https://media.laballey.com/docbuilder/malonic-acid-practical-grade-safety-data-sheet-6691a08493d13.pdf
https://www.benchchem.com/product/b1203428?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/butylmalonic-acid-dic4844.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butylmalonic-acid
https://www.chemicalbook.com/msds/butylmalonic-acid.htm
https://www.tcichemicals.com/BE/en/sds/B4414_EU_6N.pdf
https://www.alfa-chemistry.com/cas_534-59-6.htm
https://www.chemicalbook.com/msds/butylmalonic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://www.xixisys.com/substances/534-59-8
https://www.xixisys.com/substances/534-59-8
https://media.laballey.com/docbuilder/malonic-acid-practical-grade-safety-data-sheet-6691a08493d13.pdf
https://www.benchchem.com/product/b1203428#butylmalonic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1203428#butylmalonic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1203428#butylmalonic-acid-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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